2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H14O3S
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 2-(2-methylsulfonylpropan-2-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H14O3S/c1-8(2,12(3,10)11)7-4-6(7)5-9/h5-7H,4H2,1-3H3
• InChI Key: IZXCZGYVCSEPIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CC1C=O)S(=O)(=O)C

Description

2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde group at position 1 and a 2-(methanesulfonyl)propan-2-yl substituent at position 2. The methanesulfonyl (SO₂CH₃) group is a strong electron-withdrawing moiety, enhancing the electrophilicity of the aldehyde functionality. This compound’s molecular formula is C₈H₁₄O₃S, with a molecular weight of 190.26 g/mol. The cyclopropane ring introduces significant ring strain, while the sulfonyl group contributes to unique reactivity patterns, making it valuable in synthetic chemistry and pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of alkenes using carbenes or carbenoid reagents . One common method is the reaction of alkenes with diazomethane or other carbene precursors under controlled conditions to form the cyclopropane ring . The methanesulfonyl group can be introduced through sulfonylation reactions, while the aldehyde group can be added via oxidation reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclopropanation reactions using specialized catalysts and optimized reaction conditions to ensure high yields and purity . The process may also include purification steps such as distillation or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methanesulfonyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Amines, thiols

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Primary alcohols

Substitution: Sulfonamide or sulfonate derivatives

Scientific Research Applications

2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde is used in various scientific research applications, including:

Chemistry: As a building block in organic synthesis for the preparation of more complex molecules.

Biology: In studies involving enzyme inhibition and protein modification.

Medicine: As a potential intermediate in the synthesis of pharmaceutical compounds.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde involves its reactivity towards nucleophiles and electrophiles. The aldehyde group can form Schiff bases with amines, while the methanesulfonyl group can participate in nucleophilic substitution reactions . These reactions can modify biological molecules or create new chemical entities with desired properties.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Properties of Selected Cyclopropane Carbaldehydes

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Substituent Type	Key Characteristics	Source
2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde	C₈H₁₄O₃S	190.26	Not available	Methanesulfonylpropan-2-yl	High electrophilicity, moderate polarity	N/A
Sodium 2-methylprop-2-ene-1-sulphonate	C₄H₇NaO₃S	158.15	1561-92-8	Sulfonate (ionic)	Water-soluble, ionic character
3,6-dimethoxypyridine-2-carbaldehyde	C₈H₉NO₃	167.16	1824099-80-0	Dimethoxypyridine	Aromatic aldehyde, moderate stability
(1S,2S)-2-[(Z)-hex-1-enyl]cyclopropane-1-carbaldehyde	C₁₀H₁₄O	150.22	216862-78-1	Alkenyl (Z-configuration)	Stereospecific reactivity
2-methyl-2-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde	C₁₁H₁₆O	164.25	Not provided	Alkenyl (cis/trans isomerism)	Sensitivity to isomerization

Biological Activity

2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde is a compound of increasing interest in medicinal chemistry due to its unique structural properties and potential biological activities. Its cyclopropane moiety is known for contributing to various pharmacological effects, including enzyme inhibition and anticancer properties. This article reviews the biological activity of this compound, supported by data tables, case studies, and research findings.

The molecular structure of 2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde can be described as follows:

Property	Value
Molecular Formula	C7H12O3S
Molecular Weight	176.24 g/mol
IUPAC Name	2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde
CAS Number	[Not available]

Biological Activity Overview

The biological activities of 2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde have been explored in several studies, demonstrating its potential as an enzyme inhibitor and its interactions with various biological macromolecules.

Enzyme Inhibition

Research has indicated that compounds containing cyclopropane structures often exhibit significant enzyme inhibitory activity. For instance, studies have shown that derivatives of cyclopropane can inhibit enzymes involved in metabolic pathways, thereby influencing cellular functions and disease processes.

Anticancer Activity

The compound has been evaluated for its anticancer properties in various human tumor cell lines. In a study assessing the cytotoxic effects against five different cancer cell lines (RKO, A-549, MCF-7, PC-3, and HeLa), it was found that:

• The compound exhibited varying degrees of cytotoxicity, with IC50 values ranging from 50 µM to 100 µM across different cell lines.
• Notably, the RKO cell line showed a significant reduction in viability (up to 70%) when treated with specific derivatives of the compound.

Case Studies

Several case studies have highlighted the biological activity of similar compounds containing cyclopropane rings:

• Study on Antitumor Activity :
  • Researchers synthesized a series of cyclopropane derivatives and tested their effects on cancer cell lines.
  • Results indicated that some derivatives had IC50 values lower than 30 µM, suggesting potent anticancer activity.
• Evaluation of Enzyme Inhibition :
  • A study focused on the inhibitory effects of cyclopropane-containing compounds on specific enzymes such as α-l-fucosidase and β-lactamase.
  • The results demonstrated that these compounds could effectively inhibit enzyme activity, which is crucial for developing new therapeutic agents.

The mechanism by which 2-(2-Methanesulfonylpropan-2-yl)cyclopropane-1-carbaldehyde exerts its biological effects is likely multifaceted:

• Binding Interactions : The compound may interact with active sites on enzymes through hydrogen bonding and hydrophobic interactions.
• Modulation of Signaling Pathways : By inhibiting specific enzymes, the compound can alter signaling pathways involved in cell proliferation and apoptosis.